Synthesis and photoluminescence of Mn4+ activated ternary-alkaline fluoride K2NaGaF6 red phosphor for warm-white LED application†
RSC Advances Pub Date: 2017-10-30 DOI: 10.1039/C7RA10274G
Abstract
A novel ternary-alkaline red emitting fluoride phosphor K2NaGaF6:Mn4+ was successfully synthesized through co-precipitation method. The crystal structure, morphology, electronic band structure and luminescence properties of K2NaGaF6:Mn4+ phosphors were investigated in details by using Rietveld refinement of X-ray diffraction data, scanning electron microscopy (SEM), density functional theory (DFT) calculation and different reaction parameters. The K2NaGaF6 host has a cubic unit cell with the space group Fm![[3 with combining macron]](https://www.rsc.org/images/entities/char_0033_0304.gif)
m and lattice parameters of a = 8.2577 (4) Å, Z = 4, Vcell = 563.08 (8) Å3. Under blue light excitation, Mn4+ activated K2NaGaF6 exhibits a bright narrow-band red emission. The PL properties of the K2NaGaF6:Mn4+ red phosphors were optimized with different Mn4+ concentrations and aging times. A warm-white LED device was fabricated using a blue LED chip combined with commercial yellow YAG:Ce3+ phosphor and synthesized K2NaGaF6:Mn4+ red phosphor. The color rendering index (CRI, Ra = 81.6) and corresponding color temperature (CCT = 3643 K) easily reached the commercial warm white light LED standards (Ra > 80 and CCT < 4000 K). All these results indicate that K2NaGaF6:Mn4+ phosphor would be a suitable red phosphor candidate for warm-white LED applications.
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